Cas no 944904-20-5 (1H-indazol-7-ylmethanamine)

1H-Indazol-7-ylmethanamine is a heterocyclic organic compound featuring an indazole core substituted with an aminomethyl group at the 7-position. This structure imparts versatility as a key intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of biologically active molecules. Its reactive primary amine group enables facile derivatization, making it valuable for constructing targeted compounds with potential therapeutic applications. The indazole scaffold is known for its stability and affinity in binding interactions, enhancing its utility in drug discovery. High-purity grades ensure consistent performance in coupling reactions and other synthetic transformations. Suitable for research applications requiring precise molecular modifications.

1H-indazol-7-ylmethanamine structure

Product Name:1H-indazol-7-ylmethanamine

CAS No:944904-20-5

MF:C₈H₉N₃

MW:147.177160978317

MDL:MFCD10696780

CID:1005185

PubChem ID:20358629

Update Time:2025-10-18

1H-indazol-7-ylmethanamine Chemical and Physical Properties

Names and Identifiers

- (1H-Indazol-7-yl)methanamine
- (1H-Indazol-7-yl)methylamine
- 1-(1H-indazol-7-yl)MethanaMine
- 1-(1H-INDAZOL-7-YL)ETHANONE
- 1H-indazol-7-ylmethanamine
- 1H-Indazole-7-methanamine
- (2H-Indazol-7-yl)methanamine
- 2H-Indazol-7-ylmethanamine
- 7-(Aminomethyl)indazole
- [(1H-Indazol-7-yl)methyl]amine
- C-(1H-Indazol-7-yl)-methylamine
- J-502855
- MFCD10696780
- EN300-1085867
- AKOS006302484
- DB-345742
- DTXSID40606000
- 7-(Aminomethyl)-1H-indazole
- PS-4798
- 7-Indazolemethanamine
- SCHEMBL23653921
- CS-0052542
- 7-AMINOMETHYL-1H-INDAZOLE
- SY065704
- 944904-20-5
- MDL： MFCD10696780
- Inchi： 1S/C8H9N3/c9-4-6-2-1-3-7-5-10-11-8(6)7/h1-3,5H,4,9H2,(H,10,11)
- InChI Key： UWIMEIMWBMQVMW-UHFFFAOYSA-N
- SMILES： N1NC2C(=CC=CC=2CN)C=1

Computed Properties

Exact Mass: 147.079647300g/mol
Monoisotopic Mass: 147.079647300g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 137
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 54.7Å²

1H-indazol-7-ylmethanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A11391-500mg	7-(Aminomethyl)-1H-indazole	944904-20-5	95%	500mg	5890CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A11391-1g	7-(Aminomethyl)-1H-indazole	944904-20-5	95%	1g	10740CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A11391-500mg	7-(Aminomethyl)-1H-indazole	944904-20-5	95%	500mg	5890.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A11391-1g	7-(Aminomethyl)-1H-indazole	944904-20-5	95%	1g	10740.0CNY	2021-07-13
Chemenu	CM109161-250mg	1H-indazol-7-ylmethanamine	944904-20-5	97%	250mg	$***	2023-05-29
Chemenu	CM109161-1g	1H-indazol-7-ylmethanamine	944904-20-5	97%	1g	$***	2023-05-29
Chemenu	CM109161-5g	1H-indazol-7-ylmethanamine	944904-20-5	97%	5g	$***	2023-05-29
Fluorochem	220303-1g	1H-Indazol-7-yl)methanamine	944904-20-5	95%	1g	￡338.00	2022-03-01
Fluorochem	220303-5g	1H-Indazol-7-yl)methanamine	944904-20-5	95%	5g	￡1013.00	2022-03-01
Apollo Scientific	OR30870-250mg	7-(Aminomethyl)-1H-indazole	944904-20-5		250mg	£102.00	2025-02-20